1-Methyl-4-tosylpiperazine

• IUPAC Name: 1-methyl-4-(4-methylphenyl)sulfonylpiperazine
• InChI: InChI=1S/C12H18N2O2S/c1-11-3-5-12(6-4-11)17(15,16)14-9-7-13(2)8-10-14/h3-6H,7-10H2,1-2H3
• InChI Key: LOQGRIZFMIRFTQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)C
• Molecular Formula: C12H18N2O2S
• DSSTOX Substance ID: DTXSID00296724
• Molecular Weight: 254.35 g/mol
• Solubility: >38.2 [ug/mL] (The mean of the results at pH 7.4)
• CAS No.: 46779-48-0

Description

1-Methyl-4-tosylpiperazine is a chemical compound with the molecular formula C12H18N2O2S. It is also known by its CAS Number: 46779-48-0.

Synthesis Analysis

The synthesis of piperazine derivatives has been a subject of interest in recent years. Methods include cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing an amino group, parallel solid-phase synthesis, and photocatalytic synthesis.

Molecular Structure Analysis

The molecular structure of this compound consists of a six-membered ring containing two nitrogen atoms. The molecular weight of this compound is 254.35 g/mol.

Scientific Research Applications

• HIV-1 Inhibition : 1-Methyl-4-tosylpiperazine derivatives, such as bisheteroarylpiperazines, have shown potent inhibitory effects on HIV-1 reverse transcriptase. They effectively block HIV-1 replication in peripheral blood lymphocytes, including variants resistant to other treatments, demonstrating low cytotoxicity and high efficacy in preventing viral spread (Dueweke et al., 1993).

• Crystallography and Molecular Studies : Studies involving 1,4-dimethylpiperazine, a compound structurally related to this compound, reveal its complex formation with various acids. These studies provide insights into the crystal structure, hydrogen bonding, and molecular interactions, contributing to the broader understanding of piperazine chemistry and its potential applications (Dega-Szafran et al., 2006); (Dega-Szafran et al., 2008).

• Cancer Research : Piperazine derivatives, including those structurally related to this compound, have been explored for their anti-cancer properties. Compounds like N-benzhydrylpiperazine and 1,3,4-oxadiazoles have shown significant growth inhibitory effects against various cancer cells, such as HeLa cancer cells. These compounds induce apoptosis and inhibit cell proliferation, suggesting their potential as chemotherapeutic agents (Khanam et al., 2018).

• Antileishmanial Activity : Some 1,4-diarylpiperazines have been found to possess antileishmanial activity. This discovery points to the potential use of piperazine derivatives, including those similar to this compound, in developing new treatments for leishmaniasis (Mayence et al., 2004).

• Antimicrobial Properties : Piperazine derivatives of chitosan have been studied for their antibacterial activities. These compounds, which include methylpiperazine and dimethylpiperazine derivatives, have shown effectiveness against both Gram-positive and Gram-negative bacteria. This suggests potential applications of piperazine derivatives in antimicrobial treatments (Másson et al., 2008).

• Corrosion Inhibition : Certain piperazine compounds, such as 1-[(4-methylphenyl)sulfonyl]-4-pyridine-2-ylpiperazine, have been evaluated for their efficacy in inhibiting corrosion of metals like mild steel. Their protective effect in acidic environments points to potential industrial applications in corrosion control (Sumathi et al., 2016).

Future Directions

While specific future directions for 1-Methyl-4-tosylpiperazine are not mentioned in the search results, it’s worth noting that the field of piperazine derivatives is a subject of ongoing research. This includes the development of new synthesis methods and the exploration of potential applications in various fields.